Cas no 489408-18-6 (N,N-diethyl-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide)

N,N-diethyl-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide structure
489408-18-6 structure
Product Name:N,N-diethyl-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide
CAS No:489408-18-6
MF:C13H16N4O4
MW:292.290542602539
CID:3079241
PubChem ID:903500
Update Time:2025-04-21

N,N-diethyl-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide Chemical and Physical Properties

Names and Identifiers

    • N,N-diethyl-5-({4-nitro-1H-pyrazol-1-yl}methyl)-2-furamide
    • HMS2610A08
    • CCG-116654
    • 5-(4-Nitro-pyrazol-1-ylmethyl)-furan-2-carboxylic acid diethylamide
    • SMR000289320
    • EU-0016999
    • STK915404
    • CHEMBL1564234
    • MLS000708753
    • 489408-18-6
    • N,N-diethyl-5-[(4-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide
    • AKOS000672222
    • AK-968/12341054
    • N,N-diethyl-5-[(4-nitropyrazol-1-yl)methyl]furan-2-carboxamide
    • Inchi: 1S/C13H16N4O4/c1-3-15(4-2)13(18)12-6-5-11(21-12)9-16-8-10(7-14-16)17(19)20/h5-8H,3-4,9H2,1-2H3
    • InChI Key: GPUMPRZGXUEJFB-UHFFFAOYSA-N
    • SMILES: O1C(=CC=C1CN1C=C(C=N1)[N+](=O)[O-])C(N(CC)CC)=O

Computed Properties

  • Exact Mass: 292.11715500Da
  • Monoisotopic Mass: 292.11715500Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 97.1Ų
Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd